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This technical guide provides an in-depth exploration of the phase transformations that are
fundamental to the performance and processing of near-beta titanium alloys. These advanced
materials are critical in high-performance applications, particularly in the aerospace sector, due
to their exceptional combination of high strength, fracture toughness, and fatigue resistance.
Understanding and controlling the complex phase transformations are paramount to optimizing
their microstructure and, consequently, their mechanical properties. This document outlines the
core transformation pathways, presents quantitative data for key alloys, details common
experimental protocols for their analysis, and provides visual representations of these complex
processes.

Introduction to Near-Beta Titanium Alloys

Near-beta titanium alloys are a class of titanium alloys that are rich in beta-stabilizing elements,
such as molybdenum (Mo), vanadium (V), chromium (Cr), and iron (Fe).[1][2] These elements
lower the beta transus temperature (T), the temperature at which the alloy transforms
completely from the alphatbeta (a+[3) phase field to the single-phase beta (B) field.[2][3] The
high concentration of these stabilizers allows for the retention of the metastable body-centered
cubic (BCC) B-phase at room temperature upon rapid cooling from above the T(3.[1]

The key advantage of near-beta alloys lies in their heat-treatability.[4] By subjecting the
metastable 3-phase to subsequent heat treatments, such as solution treatment and aging
(STA), a fine and controlled precipitation of the hexagonal close-packed (HCP) a-phase within
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the B-matrix can be achieved.[4][5] This microstructure is the primary source of the high
strength exhibited by these alloys.

Core Phase Transformations

The manipulation of mechanical properties in near-beta titanium alloys is achieved through the
control of several key phase transformations originating from the high-temperature p-phase.

Beta () to Alpha (a) Transformation

This is the most critical transformation for strengthening near-beta titanium alloys. During aging
heat treatment at temperatures within the a+3 phase field, the metastable 3-phase
decomposes by nucleating and growing a-phase precipitates.[5] The morphology, size, and
distribution of the a-phase can be tailored by adjusting the aging temperature and time, which
in turn dictates the final mechanical properties of the alloy.[6][7] Lower aging temperatures tend
to produce finer a precipitates, leading to higher strength.[8]

Formation of Metastable Phases

Depending on the alloy composition and the cooling rate from the (3-phase field, several
metastable phases can form:

o Martensite (o' and a"): Rapid quenching from the B-phase field can suppress the diffusional 3
to a transformation and instead trigger a diffusionless, shear-type martensitic transformation.
[9] This results in the formation of either a hexagonal (a') or orthorhombic (a") martensitic
phase. Martensitic structures typically increase the hardness of the alloy.[9]

 Omega (w) Phase: The w-phase is another metastable phase that can precipitate from the
B-phase. It can form either athermally during quenching or isothermally during low-
temperature aging (e.g., 300-400°C).[1][10] While the presence of w-phase can increase
strength, it is often associated with embrittlement.[1] However, fine, dispersed isothermal w
precipitates can serve as nucleation sites for the a-phase during subsequent aging, leading
to a more refined and desirable a-phase distribution.[1]

The following diagram illustrates the primary transformation pathways from the parent -phase.
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Primary phase transformation pathways in near-beta titanium alloys.

Quantitative Data for Key Near-Beta Titanium Alloys

The properties of near-beta titanium alloys are highly dependent on their composition and
thermomechanical processing. Below are tables summarizing key data for two commercially
important alloys: Ti-5553 and Ti-10V-2Fe-3Al.

Table 1: Physical and Tt T :

Ti-5553 (Ti-5Al-5Mo-5V-

Property Ti-10V-2Fe-3Al
3Cr)
Density 4.64 g/lcm3[11] 4.65 g/lcm?3[12][13]
Beta Transus (T) ~840 - 880°C[4][11][14] ~796 - 800°C[12][13][15]

Table 2: Mechanical Properties (Solution Treated and
Aged Condition)

© 2025 BenchChem. All rights reserved. 3/6 Tech Support


https://www.benchchem.com/product/b337695?utm_src=pdf-body-img
https://www.aubertduval.com/wp-content/uploads/2024/12/Ti5553_GB.pdf
https://www.aerospacemetals.com/wp-content/uploads/2023/06/TIMETAL%C2%AE-10-2-3-Titanium-Alloy-Ti-10V-2Fe-3Al-Aged-Billet-Bar-per-ASTM-4984.pdf
https://www.timet.com/documents/datasheets/metastable-beta-alloys/timetal-10-2-3.pdf
https://apps.dtic.mil/sti/tr/pdf/ADA516831.pdf
https://www.aubertduval.com/wp-content/uploads/2024/12/Ti5553_GB.pdf
https://cdn.ymaws.com/titanium.org/resource/resmgr/ZZ-WCTP2007-VOL1/2007_Vol_1_Pres_108.pdf
https://www.aerospacemetals.com/wp-content/uploads/2023/06/TIMETAL%C2%AE-10-2-3-Titanium-Alloy-Ti-10V-2Fe-3Al-Aged-Billet-Bar-per-ASTM-4984.pdf
https://www.timet.com/documents/datasheets/metastable-beta-alloys/timetal-10-2-3.pdf
https://www.azom.com/article.aspx?ArticleID=1963
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b337695?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Property Ti-5553 Ti-10V-2Fe-3Al
Ultimate Tensile Strength

1050 - 1250 MPa[11] 1241 - 1310 MPa[13][15]
UTs)
0.2% Yield Strength 1000 - 1100 MPa[11] 1104 - 1170 MPa[12][15]
Elongation 5-12 %[11] 10 %[12]
Fracture Toughness (K1c) 55 MPavm[11] 40 - 88 MPavm[13]

Note: Mechanical properties are typical values and can vary significantly with specific heat
treatment parameters.

Experimental Protocols

The characterization of phase transformations in near-beta titanium alloys involves a series of
well-defined experimental procedures. The following diagram and descriptions outline a typical
workflow.

Sample Preparation & Treatment

Initial Sample Sectioning

Solution Treatment & Aging (STA)

Microstructural & Phase Analysis y Evaluation

Metallographic Preparation
(Grinding & Polishing)

Hardness Testing Tensile Testing

Microscopy
(OM, SEM, TEM)

X-Ray Diffraction (XRD)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 6/6 Tech Support


https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b337695?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b337695?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

